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Compound of Interest

Compound Name: Boc-L-Tyr(2-azidoethyl)-OH

Cat. No.: B15607981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characteristics,

synthesis, and applications of N-Boc-O-(2-azidoethyl)-L-tyrosine, a key reagent in the field of

bioconjugation and drug development.

Core Chemical Characteristics
N-Boc-O-(2-azidoethyl)-L-tyrosine is a derivative of the amino acid L-tyrosine, featuring a tert-

butyloxycarbonyl (Boc) protecting group on the α-amino group and a 2-azidoethyl ether linkage

on the phenolic hydroxyl group. This modification introduces an azide moiety, rendering the

molecule suitable for "click chemistry" reactions.

Quantitative Data Summary
Property Value Source

CAS Number 1434445-10-9 [1]

Molecular Formula C₁₆H₂₂N₄O₅ [1]

Molecular Weight 350.37 g/mol N/A
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Experimental Protocols
A detailed experimental protocol for the synthesis of N-Boc-O-(2-azidoethyl)-L-tyrosine is not

readily available in the public domain. However, a general synthetic strategy can be inferred

from standard procedures for the etherification of phenols and the protection of amino acids.

The synthesis would logically proceed in two main steps:

Protection of L-tyrosine: The amino group of L-tyrosine is first protected with a Boc group to

prevent its reaction in the subsequent etherification step.

Etherification of N-Boc-L-tyrosine: The phenolic hydroxyl group of N-Boc-L-tyrosine is then

reacted with a suitable 2-azidoethylating agent.

Synthesis of N-Boc-L-tyrosine (Starting Material)
A common procedure for the Boc protection of L-tyrosine involves the following steps:

Materials: L-tyrosine, Di-tert-butyl dicarbonate ((Boc)₂O), Potassium carbonate (K₂CO₃),

Dioxane, Water, Ethyl acetate, Magnesium sulfate (MgSO₄), Saturated potassium hydrogen

sulfate (KHSO₄) solution.

Procedure:

Dissolve K₂CO₃ in a 1:1 mixture of water and dioxane.

Cool the solution to 0°C.

Add L-tyrosine and a solution of (Boc)₂O in dioxane.

Stir the reaction mixture at room temperature overnight.

Add water and acidify the mixture to pH 4 with a saturated KHSO₄ solution.

Extract the product with ethyl acetate.

Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced

pressure to yield N-Boc-L-tyrosine as a yellow oil.[2]
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General Procedure for O-alkylation of N-Boc-L-tyrosine
While a specific protocol for the 2-azidoethylation is not available, a general method for O-

alkylation of the phenolic hydroxyl group of N-Boc-L-tyrosine can be adapted. This typically

involves the use of a base to deprotonate the phenol followed by reaction with an alkyl halide.

For the synthesis of N-Boc-O-(2-azidoethyl)-L-tyrosine, a suitable reagent would be 2-

azidoethyl halide (e.g., 2-azidoethyl bromide or iodide).

Materials: N-Boc-L-tyrosine, a suitable base (e.g., sodium hydride (NaH), sodium methoxide,

or potassium carbonate), a polar aprotic solvent (e.g., dimethylformamide (DMF) or

acetonitrile), and a 2-azidoethylating agent (e.g., 2-azidoethyl tosylate or 2-bromoethylazide).

General Steps:

Dissolve N-Boc-L-tyrosine in the chosen solvent.

Add the base portion-wise at a controlled temperature (e.g., 0°C) to deprotonate the

phenolic hydroxyl group.

Add the 2-azidoethylating agent to the reaction mixture.

Stir the reaction at room temperature or with gentle heating until the reaction is complete

(monitored by TLC or LC-MS).

Quench the reaction with water and extract the product with an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄),

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure N-Boc-O-

(2-azidoethyl)-L-tyrosine.

Spectral Data
As of the latest available information, specific, experimentally determined 1H NMR, 13C NMR,

and mass spectrometry data for N-Boc-O-(2-azidoethyl)-L-tyrosine are not published in peer-

reviewed literature. However, the expected spectral characteristics can be predicted based on

the structure and data from the parent compound, N-Boc-L-tyrosine.
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Predicted Spectral Characteristics
¹H NMR: The spectrum is expected to show signals corresponding to the Boc group (a

singlet around 1.4 ppm), the tyrosine backbone protons, the aromatic protons of the phenyl

ring, and new signals for the -O-CH₂-CH₂-N₃ group (two triplets in the range of 3.5-4.5 ppm).

¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbons of the Boc

and carboxylic acid groups, the carbons of the aromatic ring, the aliphatic carbons of the

tyrosine backbone, and the carbons of the 2-azidoethyl group.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the calculated molecular weight of 350.37.

Applications and Workflows
N-Boc-O-(2-azidoethyl)-L-tyrosine is primarily utilized as a building block in peptide synthesis

and as a tool for bioconjugation via "click chemistry".[3][4] The azide group allows for its

specific and efficient reaction with alkyne-containing molecules in the presence of a copper(I)

catalyst (Copper-Catalyzed Azide-Alkyne Cycloaddition - CuAAC) or with strained cyclooctynes

without a catalyst (Strain-Promoted Azide-Alkyne Cycloaddition - SPAAC).[4]

This enables the site-specific incorporation of various functionalities into peptides and proteins,

such as fluorescent dyes, imaging agents, or drug molecules.

Experimental Workflow: Peptide Labeling via Click
Chemistry
The following diagram illustrates a typical workflow for labeling a peptide containing N-Boc-O-

(2-azidoethyl)-L-tyrosine with a fluorescent probe.
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Peptide Synthesis

Click Chemistry Reaction

Start with Solid-Phase
Peptide Synthesis (SPPS)

Incorporate N-Boc-O-(2-azidoethyl)-L-tyrosine
 into the peptide sequence

Cleave and deprotect
the full-length peptide

Purify the azide-containing
peptide by HPLC

React azide-peptide with
alkyne-probe via CuAAC

Prepare alkyne-functionalized
fluorescent probe

Purify the fluorescently labeled
peptide conjugate by HPLC

Analyze the final product
(e.g., by Mass Spectrometry)

End

Final Labeled Peptide
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Conjugate Synthesis

Cellular Targeting and Action

Peptide Ligand with
N-Boc-O-(2-azidoethyl)-L-tyrosine

CuAAC Click Reaction

Alkyne-modified
Cytotoxic Drug

Targeted Drug Conjugate

Conjugate binds
to Receptor

Overexpressed Cell
Surface Receptor

Receptor-mediated
Endocytosis

Drug Release inside
the Cancer Cell

Induction of Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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